Hexafluoroacetone Hexafluoroacetone Hexafluoroacetone is a colorless, toxic, and highly reactive gas. At ambient temperatures, it is likely to generate a considerable amount of vapor. It is an irritant to skin, eyes and mucous membranes and is toxic by ingestion, skin absorption, and inhalation. When heated to high temperatures it emits toxic fluoride fumes. Prolonged exposure of the container to fire or intense heat may cause it to violently rupture and rocket. It is used in the production of other chemicals.
Hexafluoroacetone is a ketone that is acetone in which all the methyl hydrogens are replaced by fluoro groups. It is a ketone and a perfluorinated compound.
Brand Name: Vulcanchem
CAS No.: 684-16-2
VCID: VC0058046
InChI: InChI=1S/C3F6O/c4-2(5,6)1(10)3(7,8)9
SMILES: C(=O)(C(F)(F)F)C(F)(F)F
Molecular Formula: C3F6O
CF3COCF3
C3F6O
Molecular Weight: 166.02 g/mol

Hexafluoroacetone

CAS No.: 684-16-2

Reference Standards

VCID: VC0058046

Molecular Formula: C3F6O
CF3COCF3
C3F6O

Molecular Weight: 166.02 g/mol

Hexafluoroacetone - 684-16-2

CAS No. 684-16-2
Product Name Hexafluoroacetone
Molecular Formula C3F6O
CF3COCF3
C3F6O
Molecular Weight 166.02 g/mol
IUPAC Name 1,1,1,3,3,3-hexafluoropropan-2-one
Standard InChI InChI=1S/C3F6O/c4-2(5,6)1(10)3(7,8)9
Standard InChIKey VBZWSGALLODQNC-UHFFFAOYSA-N
SMILES C(=O)(C(F)(F)F)C(F)(F)F
Canonical SMILES C(=O)(C(F)(F)F)C(F)(F)F
Boiling Point -18 °F at 760 mm Hg (NIOSH, 2016)
-27.4 °C
-27 °C
-28 °C
-18°F
Colorform COLORLESS GAS
Colorless gas [Note: Shipped as a liquefied compressed gas].
Density 1.33 G/ML @ 25 °C (LIQUID)
5.76(relative gas density)
Melting Point -188 °F (NIOSH, 2016)
-125.0 °C
-125.45 °C @ 101.3 kPa
-129 °C
-188°F
Physical Description Hexafluoroacetone is a colorless, toxic, and highly reactive gas. At ambient temperatures, it is likely to generate a considerable amount of vapor. It is an irritant to skin, eyes and mucous membranes and is toxic by ingestion, skin absorption, and inhalation. When heated to high temperatures it emits toxic fluoride fumes. Prolonged exposure of the container to fire or intense heat may cause it to violently rupture and rocket. It is used in the production of other chemicals.
Liquid
COLOURLESS GAS WITH CHARACTERISTIC ODOUR.
Colorless gas with a musty odor.
Colorless gas with a musty odor. [Note: Shipped as a liquefied compressed gas.]
Description Hexafluoroacetone is a colorless, toxic, and highly reactive gas. At ambient temperatures, it is likely to generate a considerable amount of vapor. It is an irritant to skin, eyes and mucous membranes and is toxic by ingestion, skin absorption, and inhalation. When heated to high temperatures it emits toxic fluoride fumes. Prolonged exposure of the container to fire or intense heat may cause it to violently rupture and rocket. It is used in the production of other chemicals.
Hexafluoroacetone is a ketone that is acetone in which all the methyl hydrogens are replaced by fluoro groups. It is a ketone and a perfluorinated compound.
Related CAS 10543-95-0 (monohydrate)
13098-39-0 (sesquihydrate)
32836-39-8 (dihydrate)
34202-69-2 (trihydrate)
Solubility Reacts with water (NIOSH, 2016)
Solubility in water: reaction, releasing heat
Reacts
Synonyms Hexafluoro-2-propanone; 1,1,1,3,3,3-Hexafluoro-2-propanone; 1,1,1,3,3,3-Hexafluoroacetone; Bis(trifluoromethyl) ketone; GC 7887; NSC 202438; Perfluoro-2-propanone; Perfluoroacetone
Vapor Density Relative vapor density (air = 1): 5.7
Vapor Pressure 5.8 atm (NIOSH, 2016)
2.23e+03 mmHg
5.0 mm Hg @ 25 °C, from experimentally derived coefficients
5.8 atm
PubChem Compound 12695
Last Modified Nov 11 2021
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